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Compound of Interest

Compound Name: 4,4-Di-tert-butylbipheny!

Cat. No.: B15328126

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties of
4,4'-Di-tert-butylbiphenyl. The information is compiled from experimental data and established
scientific literature, offering a core reference for researchers and professionals in drug
development and materials science. This document presents quantitative data in structured
tables, details the experimental methodologies for key thermochemical measurements, and
provides a visual representation of the experimental workflow.

Core Thermochemical Data

The following tables summarize the key thermochemical and physical properties of 4,4'-Di-tert-
butylbiphenyl.

Property Value Reference
Molecular Formula Ca20H2s [1]
Molecular Weight 266.42 g/mol [1]
CAS Registry Number 1625-91-8 [2]
Melting Point 126-130 °C (399.15-403.15 K) [1]

. . 190-192 °C at 13 mmHg
Boiling Point [1]
(463.15-465.15 K)
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Thermodynamic

Value (kJ/mol) Method Reference
Property
Standard Molar Static-Bomb
Enthalpy of Formation  Data not found Combustion [3]
(condensed state) Calorimetry

Derived from
Standard Molar
) condensed state and
Enthalpy of Formation  Data not found [3]
phase change
(gaseous state)

enthalpies
) Differential Scanning
Enthalpy of Fusion 285+0.4 ) [2]
Calorimetry (DSC)
Enthalpy of )
T 108.6 £ 0.5 Gas Saturation [3]
Sublimation
Calvet
106.8 £ 3.2 _ . [3]
Microcalorimetry
Enthalpy of
o Data not found - [3]
Vaporization

) Low-Temperature
Heat Capacity (Cp) See reference ) ] ] [3]
Adiabatic Calorimetry

Note: Specific numerical values for the standard molar enthalpies of formation and vaporization
were not explicitly found in the provided search results, though the methods for their
determination were cited.

Experimental Protocols

The determination of the thermochemical properties of 4,4'-Di-tert-butylbiphenyl involves
several key experimental techniques. The following sections provide detailed methodologies for
these experiments.

Synthesis and Purification of 4,4'-Di-tert-butylbiphenyl
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A common method for the synthesis of 4,4'-Di-tert-butylbiphenyl is the Friedel-Crafts alkylation
of biphenyl.[4]

Materials:

Biphenyl

tert-Butyl chloride

Aluminum chloride (catalyst)

Dichloromethane (solvent)

Ethanol (for recrystallization)

Procedure:

In a round-bottomed flask, dissolve biphenyl in dichloromethane.
e Add tert-butyl chloride to the solution.

e Carefully add aluminum chloride in portions while stirring.

o The mixture is then refluxed to allow the reaction to proceed.

» After the reaction is complete, the mixture is cooled and washed with water and a mild base
to remove the catalyst.

e The organic layer is separated, and the solvent is removed by evaporation to yield the crude
product.

 Purification of the crude 4,4'-Di-tert-butylbiphenyl is achieved by recrystallization from a
suitable solvent, such as ethanol, to obtain a pure crystalline solid.[4] The purity of the final
product is crucial for accurate thermochemical measurements.

Static-Bomb Combustion Calorimetry

This technique is used to determine the standard massic energy of combustion, from which the
standard enthalpy of formation can be derived.[3]
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Apparatus:

» Static-bomb calorimeter

o Oxygen source

o Pellet press

e Ignition system

e High-precision thermometer
Procedure:

o Aprecisely weighed pellet of 4,4'-Di-tert-butylbiphenyl (typically around 1 gram) is placed in
the sample holder of the bomb.

o Afuse wire is attached to the ignition posts, with the wire in contact with the sample.

e Asmall, known amount of water is added to the bomb to ensure that the water formed during
combustion is in its liquid state.

e The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.

e The pressurized bomb is placed in a known volume of water in the calorimeter.

o The system is allowed to reach thermal equilibrium, and the initial temperature is recorded.
o The sample is ignited by passing an electric current through the fuse wire.

e The temperature of the water surrounding the bomb is recorded at regular intervals until a
maximum temperature is reached and the system begins to cool.

e The heat of combustion is calculated from the temperature rise, taking into account the heat
capacity of the calorimeter system, which is determined by calibrating with a standard
substance like benzoic acid.

Calvet Microcalorimetry
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Calvet microcalorimetry is employed to measure the enthalpies of sublimation and vaporization.

[3]

Apparatus:

o Calvet microcalorimeter

e Vacuum system

o Sample dropping mechanism
Procedure:

o Asmall, precisely weighed sample of 4,4'-Di-tert-butylbiphenyl (a few milligrams) is placed in
a sample cell.

o The sample cell is introduced into the calorimeter, which is maintained at a constant
temperature.

o For sublimation measurements, the sample is dropped into the heated calorimetric cell, and
the heat required to raise its temperature from ambient to the calorimeter temperature is
measured.

e The cell is then evacuated, and the heat absorbed during the isothermal sublimation of the
sample is measured.[5]

e The enthalpy of sublimation is determined from the heat absorbed and the mass of the
sample that sublimed.

Differential Scanning Calorimetry (DSC)

DSC is used to determine the temperatures and enthalpies of phase transitions, such as
melting (fusion) and solid-solid transitions.[3]

Apparatus:

 Differential Scanning Calorimeter

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.researchgate.net/publication/244386040_Thermochemical_studies_of_4-tert-butylbiphenyl_and_44'-di-tert-butylbiphenyl
http://molenergetics.fc.ul.pt/Heat_Flow_Cal_02.html
https://www.researchgate.net/publication/244386040_Thermochemical_studies_of_4-tert-butylbiphenyl_and_44'-di-tert-butylbiphenyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15328126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Sample pans (typically aluminum)
 Inert gas supply (e.g., nitrogen)

Procedure:

A small, weighed sample of 4,4'-Di-tert-butylbiphenyl (typically 1-5 mg) is hermetically sealed
in a sample pan.

e An empty, sealed pan is used as a reference.
o The sample and reference pans are placed in the DSC furnace.
e The furnace is heated at a constant rate (e.g., 10 °C/min) under an inert atmosphere.

e The DSC instrument measures the difference in heat flow required to maintain the sample
and reference at the same temperature.

e Phase transitions appear as endothermic (melting) or exothermic (crystallization) peaks in
the DSC thermogram.

e The temperature of the phase transition is determined from the onset or peak of the
transition.

e The enthalpy of the transition (e.g., enthalpy of fusion) is calculated by integrating the area of
the corresponding peak.

Low-Temperature Adiabatic Calorimetry

This technique is used to measure the heat capacity (Cp) of a substance as a function of
temperature, typically from near absolute zero to room temperature or higher.[3]

Apparatus:
o Adiabatic calorimeter with a cryostat
o Heater for the sample vessel

e Precision thermometers
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Procedure:

e A known mass of 4,4'-Di-tert-butylbiphenyl is sealed in a sample vessel within the
calorimeter.

e The calorimeter is cooled to a very low temperature (e.g., near liquid helium temperature).

o A series of precise energy inputs are supplied to the sample vessel through a heater,
causing a small increase in temperature.

e The system is then allowed to reach thermal equilibrium after each energy input.

e The heat capacity is calculated from the amount of energy supplied and the resulting
temperature rise.

e This process is repeated over the desired temperature range to obtain the heat capacity as a
function of temperature.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the thermochemical characterization of
a solid organic compound like 4,4'-Di-tert-butylbiphenyl.
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Thermochemical characterization workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butylbiphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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